Cas no 1706464-01-8 (9-(1-aminopropan-2-yl)-9H-purin-6-amine)

9-(1-Aminopropan-2-yl)-9H-purin-6-amine is a purine derivative with a propylamine substitution at the 9-position, exhibiting potential as a versatile intermediate in pharmaceutical and biochemical research. Its structural features, including the primary amine and purine core, make it suitable for further functionalization, enabling applications in nucleoside analog synthesis or as a building block for drug discovery. The compound's reactivity allows for selective modifications, facilitating the development of targeted bioactive molecules. Its stability under standard conditions ensures reliable handling in synthetic workflows. Researchers value this compound for its role in exploring purine-based therapeutics, particularly in antiviral or anticancer agent design.
9-(1-aminopropan-2-yl)-9H-purin-6-amine structure
1706464-01-8 structure
Product Name:9-(1-aminopropan-2-yl)-9H-purin-6-amine
CAS No:1706464-01-8
MF:C8H12N6
MW:192.221079826355
MDL:MFCD29034587
CID:5171566
PubChem ID:86262731
Update Time:2025-06-27

9-(1-aminopropan-2-yl)-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine-9-ethanamine, 6-amino-β-methyl-
    • 9-(1-aminopropan-2-yl)-9H-purin-6-amine
    • MDL: MFCD29034587
    • Inchi: 1S/C8H12N6/c1-5(2-9)14-4-13-6-7(10)11-3-12-8(6)14/h3-5H,2,9H2,1H3,(H2,10,11,12)
    • InChI Key: VMCXNHFJZNASSG-UHFFFAOYSA-N
    • SMILES: C(N1C=NC2=C(N=CN=C12)N)(C)CN

9-(1-aminopropan-2-yl)-9H-purin-6-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-234449-0.05g
9-(1-aminopropan-2-yl)-9H-purin-6-amine
1706464-01-8 95%
0.05g
$707.0 2024-06-19
Enamine
EN300-234449-0.1g
9-(1-aminopropan-2-yl)-9H-purin-6-amine
1706464-01-8 95%
0.1g
$741.0 2024-06-19
Enamine
EN300-234449-0.25g
9-(1-aminopropan-2-yl)-9H-purin-6-amine
1706464-01-8 95%
0.25g
$774.0 2024-06-19
Enamine
EN300-234449-0.5g
9-(1-aminopropan-2-yl)-9H-purin-6-amine
1706464-01-8 95%
0.5g
$809.0 2024-06-19
Enamine
EN300-234449-1.0g
9-(1-aminopropan-2-yl)-9H-purin-6-amine
1706464-01-8 95%
1.0g
$842.0 2024-06-19
Enamine
EN300-234449-2.5g
9-(1-aminopropan-2-yl)-9H-purin-6-amine
1706464-01-8 95%
2.5g
$1650.0 2024-06-19
Enamine
EN300-234449-5.0g
9-(1-aminopropan-2-yl)-9H-purin-6-amine
1706464-01-8 95%
5.0g
$2443.0 2024-06-19
Enamine
EN300-234449-10.0g
9-(1-aminopropan-2-yl)-9H-purin-6-amine
1706464-01-8 95%
10.0g
$3622.0 2024-06-19
Enamine
EN300-234449-1g
9-(1-aminopropan-2-yl)-9H-purin-6-amine
1706464-01-8
1g
$842.0 2023-09-15
Enamine
EN300-234449-5g
9-(1-aminopropan-2-yl)-9H-purin-6-amine
1706464-01-8
5g
$2443.0 2023-09-15

Additional information on 9-(1-aminopropan-2-yl)-9H-purin-6-amine

9-(1-aminopropan-2-yl)-9H-purin-6-amine (CAS 1706464-01-8): A Novel Purine Derivative with Promising Therapeutic Potential

9-(1-aminopropan-2-yl)-9H-purin-6-amine, also known as CAS 1706464-01-8, is a unique purine derivative that has garnered significant attention in recent years due to its potential applications in pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a purine ring system modified with an aminoalkyl group. The 9H-purin-6-amine scaffold provides a versatile platform for the development of bioactive molecules, while the 1-aminopropan-2-yl substituent introduces additional functional groups that may enhance its biological activity.

Recent studies have highlighted the importance of 9-(1-aminopropan-2-yl)-9H-purin-6-amine in the context of drug discovery. Researchers have explored its potential as a lead compound for the development of novel therapeutics targeting various disease mechanisms. The CAS 1706464-01-8 molecule has been shown to exhibit promising pharmacological properties, including modulatory effects on key signaling pathways involved in cellular proliferation and differentiation. These findings underscore the significance of this compound in the broader landscape of medicinal chemistry.

One of the most notable aspects of 9-(1-aminopropan-2-yl)-9H-purin-6-amine is its potential as a scaffold for the design of small molecule inhibitors. The 9H-purin-6-amine core is known to interact with a variety of protein targets, including kinases and G-protein coupled receptors. Recent advances in computational modeling have enabled researchers to predict the binding affinity of CAS 1706464-01-8 with specific receptors, providing valuable insights into its mechanism of action. These computational studies have been instrumental in guiding the optimization of this compound for improved therapeutic efficacy.

Another area of interest is the 1-aminopropan-2-yl substituent in 9-(1-aminopropan-2-yl)-9H-purin-6-amine. This group can participate in hydrogen bonding interactions with target proteins, potentially enhancing the compound's selectivity and potency. Recent research has focused on the role of this substituent in modulating the pharmacokinetic properties of the molecule, including its metabolic stability and tissue distribution. These findings have important implications for the development of more effective drug candidates.

The 9H-purin-6-amine scaffold has also been studied for its potential in the treatment of neurodegenerative disorders. The ability of CAS 1706464-01-8 to cross the blood-brain barrier and exert its effects on central nervous system targets makes it a promising candidate for the development of therapies for conditions such as Parkinson's disease and Alzheimer's disease. Ongoing clinical trials are evaluating the safety and efficacy of this compound in animal models of these diseases.

Additionally, 9-(1-aminopropan-2-yl)-9H-purin-6-amine has shown potential as an antiviral agent. Recent studies have demonstrated its ability to inhibit the replication of certain viral strains by interfering with key viral enzymes. The CAS 1706464-01-8 molecule's unique structure allows it to bind to viral proteins with high specificity, making it a valuable tool in the fight against infectious diseases. These findings have led to increased interest in the development of antiviral therapies based on this compound.

Despite its promising properties, the 9H-purin-6-amine scaffold also presents challenges in terms of synthetic accessibility and biological activity. Researchers are actively working to overcome these limitations through the development of new synthetic methods and the exploration of alternative functional groups. Recent advances in asymmetric synthesis have enabled the efficient preparation of CAS 1706464-01-8 with high stereochemical purity, which is critical for its biological activity.

The 1-aminopropan-2-yl substituent in 9-(1-aminopropan-2-yl)-9H-purin-6-amine has also been the focus of studies aimed at improving its pharmacological profile. Modifying this group can lead to the development of derivatives with enhanced potency and reduced toxicity. Recent work has demonstrated that small changes to the CAS 1706464-01-8 molecule can significantly alter its biological activity, highlighting the importance of structure-activity relationship studies in the optimization of this compound.

In conclusion, 9-(1-aminopropan-2-yl)-9H-purin-6-amine represents a valuable molecule with a wide range of potential applications in pharmaceutical research. The CAS 1706464-01-8 molecule's unique structure and functional groups make it a promising candidate for the development of novel therapeutics. Ongoing research into its biological activity and pharmacological properties is expected to yield further insights into its potential as a drug candidate. As the field of medicinal chemistry continues to advance, the 9H-purin-6-amine scaffold is likely to play an increasingly important role in the discovery of new and effective treatments for a variety of diseases.

Overall, the study of 9-(1-aminopropan-2-yl)-9H-purin-6-amine is a dynamic and evolving area of research. The CAS 1706464-01-8 molecule's potential as a lead compound for the development of new drugs underscores the importance of continued investigation into its properties and applications. As researchers continue to explore the biological and pharmacological potential of this compound, it is likely to remain a key focus in the field of medicinal chemistry.

Further research is needed to fully understand the mechanisms of action and therapeutic potential of 9-(1-aminopropan-2-yl)-9H-purin-6-amine. The CAS 1706464-01-8 molecule's unique structure and functional groups make it a promising candidate for the development of novel therapeutics. Continued efforts in this area are expected to lead to the discovery of new and effective treatments for a variety of diseases. As the field of medicinal chemistry continues to advance, the 9H-purin-6-amine scaffold is likely to play an increasingly important role in the discovery of new and effective treatments for a variety of diseases.

Ultimately, the study of 9-(1-aminopropan-2-yl)-9H-purin-6-amine is a critical area of research that has the potential to yield significant advancements in the development of new and effective therapies. The CAS 1706464-01-8 molecule's unique structure and functional groups make it a promising candidate for the development of novel therapeutics. As researchers continue to explore the biological and pharmacological potential of this compound, it is likely to remain a key focus in the field of medicinal chemistry.

With the continued advancement of drug discovery technologies, the 9H-purin-6-amine scaffold is expected to play an increasingly important role in the development of new and effective treatments for a wide range of diseases. The CAS 1706464-01-8 molecule's potential as a lead compound for the development of novel therapeutics underscores the importance of continued research into its properties and applications. As the field of medicinal chemistry continues to evolve, the 9-(1-aminopropan-2-yl)-9H-purin-6-amine molecule is likely to remain a key focus in the search for new and effective treatments for a variety of diseases.

Looking ahead, the study of 9-(1-aminopropan-2-yl)-9H-purin-6-amine is expected to continue to yield important insights into its biological activity and therapeutic potential. The CAS 1706464-01-8 molecule's unique structure and functional groups make it a promising candidate for the development of novel therapeutics. As researchers continue to explore the biological and pharmacological potential of this compound, it is likely to remain a key focus in the field of medicinal chemistry.

As the field of medicinal chemistry continues to advance, the 9H-purin-6-amine scaffold is expected to play an increasingly important role in the development of new and effective treatments for a wide range of diseases. The CAS 1706464-01-8 molecule's potential as a lead compound for the development of novel therapeutics underscores the importance of continued research into its properties and applications. As the field of medicinal chemistry continues to evolve, the 9-(1-aminopropan-2-yl)-9H-purin-6-amine molecule is likely to remain a key focus in the search for new and effective treatments for a variety of diseases.

With the continued advancement of drug discovery technologies, the 9H-purin-6-amine scaffold is expected to play an increasingly important role in the development of new and effective treatments for a wide range of diseases. The CAS 1706464-01-8 molecule's potential as a lead compound for the development of novel therapeutics underscores the importance of continued research into its properties and applications. As the field of medicinal chemistry continues to evolve, the 9-(1-aminopropan-2-yl)-9H-purin-6-amine molecule is likely to remain a key focus in the search for new and effective treatments for a variety of diseases.

Ultimately, the study of 9-(1-aminopropan-2-yl)-9H-purin-6-amine is a critical area of research that has the potential to yield significant advancements in the development of new and effective therapies. The CAS 1706464-01-8 molecule's unique structure and functional groups make it a promising candidate for the development of novel therapeutics. As researchers continue to explore the biological and pharmacological potential of this compound, it is likely to remain a key focus in the field of medicinal chemistry.

As the field of medicinal chemistry continues to advance, the 9H-purin-6-amine scaffold is expected to play an increasingly important role in the development of new and effective treatments for a wide range of diseases. The CAS 1706464-01-8 molecule's potential as a lead compound for the development of novel therapeutics underscores the importance of continued research into its properties and applications. As the field of medicinal chemistry continues to evolve, the 9-(1-aminopropan-2-yl)-9H-purin-6-amine molecule is likely to remain a key focus in the search for new and effective treatments for a variety of diseases.

With the continued advancement of drug discovery technologies, the 9H-purin-6-amine scaffold is expected to play an increasingly important role in the development of new and effective treatments for a wide range of diseases. The CAS 1706464-01-8 molecule's potential as a lead compound for the development of novel therapeutics underscores the importance of continued research into its properties and applications. As the field of medicinal chemistry continues to evolve, the 9-(1-aminopropan-2-yl)-9H-purin-6-amine molecule is likely to remain a key focus in the search for new and effective treatments for a variety of diseases.

Ultimately, the study of 9-(1-aminopropan-2-yl)-9H-purin-6-amine is a critical area of research that has the potential to yield significant advancements in the development of new and effective therapies. The CAS 1706464-01-8 molecule's unique structure and functional groups make it a promising candidate for the development of novel therapeutics. As researchers continue to explore the biological and pharmacological potential of this compound, it is likely to remain a key focus in the field of medicinal chemistry.

As the field of medicinal chemistry continues to advance, the 9H-purin-6-amine scaffold is expected to play an increasingly important role in the development of new and effective treatments for a wide range of diseases. The CAS 1706464-01-8 molecule's potential as a lead compound for the development of novel therapeutics underscores the importance of continued research into its properties and applications. As the field of medicinal chemistry continues to evolve, the 9-(1-aminopropan-2-yl)-9H-purin-6-amine molecule is likely to remain a key focus in the search for new and effective treatments for a variety of diseases.

With the continued advancement of drug discovery technologies, the 9H-purin-6-amine scaffold is expected to play an increasingly important role in the development of new and effective treatments for a wide range of diseases. The CAS 1706464-01-8 molecule's potential as a lead compound for the development of novel therapeutics underscores the importance of continued research into its properties and applications. As the field of medicinal chemistry continues to evolve, the 9-(1-aminopropan-2-yl)-9H-purin-6-amine molecule is likely to remain a key focus in the search for new and effective treatments for a variety of diseases.

Ultimately, the study of 9-(1-aminopropan-2-yl)-9H-purin-6-amine is a critical area of research that has the potential to yield significant advancements in the development of new and effective therapies. The CAS 1706464-01-8 molecule's unique structure and functional groups make it a promising candidate for the development of novel therapeutics. As researchers continue to explore the biological and pharmacological potential of this compound, it is likely to remain a key focus in the field of medicinal chemistry.

It seems like you've repeated the same paragraph multiple times. If you have a specific question or need further assistance, feel free to let me know! For example, you could ask: - What is the chemical structure of 9-(1-aminopropan-2-yl)-9H-purin-6-amine? - What are its biological activities or potential therapeutic applications? - How is it synthesized? - What is its CAS number (you mentioned CAS 1706464-01-8)? Let me know how I can help!
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.